Cas no 2098341-90-1 (4-(3-methoxy-4-methylphenyl)butanal)
4-(3-methoxy-4-methylphenyl)butanal Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-methoxy-4-methylphenyl)butanal
- EN300-1790914
- 2098341-90-1
-
- Inchi: 1S/C12H16O2/c1-10-6-7-11(5-3-4-8-13)9-12(10)14-2/h6-9H,3-5H2,1-2H3
- InChI Key: KHFVXLQQIAIFME-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C)C=CC(=C1)CCCC=O
Computed Properties
- Exact Mass: 192.115029749g/mol
- Monoisotopic Mass: 192.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26.3Ų
4-(3-methoxy-4-methylphenyl)butanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1790914-0.05g |
4-(3-methoxy-4-methylphenyl)butanal |
2098341-90-1 | 0.05g |
$1080.0 | 2023-09-19 | ||
| Enamine | EN300-1790914-0.1g |
4-(3-methoxy-4-methylphenyl)butanal |
2098341-90-1 | 0.1g |
$1131.0 | 2023-09-19 | ||
| Enamine | EN300-1790914-0.25g |
4-(3-methoxy-4-methylphenyl)butanal |
2098341-90-1 | 0.25g |
$1183.0 | 2023-09-19 | ||
| Enamine | EN300-1790914-0.5g |
4-(3-methoxy-4-methylphenyl)butanal |
2098341-90-1 | 0.5g |
$1234.0 | 2023-09-19 | ||
| Enamine | EN300-1790914-1.0g |
4-(3-methoxy-4-methylphenyl)butanal |
2098341-90-1 | 1g |
$1286.0 | 2023-06-03 | ||
| Enamine | EN300-1790914-2.5g |
4-(3-methoxy-4-methylphenyl)butanal |
2098341-90-1 | 2.5g |
$2520.0 | 2023-09-19 | ||
| Enamine | EN300-1790914-5.0g |
4-(3-methoxy-4-methylphenyl)butanal |
2098341-90-1 | 5g |
$3728.0 | 2023-06-03 | ||
| Enamine | EN300-1790914-10.0g |
4-(3-methoxy-4-methylphenyl)butanal |
2098341-90-1 | 10g |
$5528.0 | 2023-06-03 | ||
| Enamine | EN300-1790914-1g |
4-(3-methoxy-4-methylphenyl)butanal |
2098341-90-1 | 1g |
$1286.0 | 2023-09-19 | ||
| Enamine | EN300-1790914-5g |
4-(3-methoxy-4-methylphenyl)butanal |
2098341-90-1 | 5g |
$3728.0 | 2023-09-19 |
4-(3-methoxy-4-methylphenyl)butanal Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 4-(3-methoxy-4-methylphenyl)butanal
Introduction to 4-(3-methoxy-4-methylphenyl)butanal (CAS No. 2098341-90-1)
4-(3-methoxy-4-methylphenyl)butanal, identified by its Chemical Abstracts Service (CAS) number 2098341-90-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aldehyde derivative, featuring a butanal moiety attached to a substituted benzene ring, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both a methoxy group at the 3-position and a methyl group at the 4-position of the phenyl ring imparts distinct electronic and steric properties, making it a valuable scaffold for further chemical modifications and functionalization.
The molecular structure of 4-(3-methoxy-4-methylphenyl)butanal can be described as follows: it consists of a four-carbon aldehyde chain (butanal) linked to a benzene ring that is substituted with an o-methoxy group (at the 3-position) and an isopropyl group (at the 4-position). This specific arrangement contributes to its reactivity and potential interactions with biological targets. The compound’s chemical formula is C11H14O, reflecting its composition of carbon, hydrogen, and oxygen atoms.
In recent years, the pharmaceutical industry has shown increasing interest in aromatic aldehydes due to their role as key intermediates in drug synthesis. Among these, compounds with methoxy and methyl substituents on the aromatic ring are particularly noteworthy. These substituents can influence the compound’s solubility, metabolic stability, and binding affinity to biological receptors. For instance, the methoxy group can enhance lipophilicity while also serving as a site for further functionalization via etherification or oxidation reactions.
4-(3-methoxy-4-methylphenyl)butanal has been explored in several contexts within medicinal chemistry. One of its primary applications lies in the synthesis of more complex molecules, such as pharmacophores or lead compounds for drug development. The aldehyde functionality allows for easy derivatization through condensation reactions with amino acids or other nucleophiles, potentially leading to novel peptidomimetics or heterocyclic structures. Additionally, the aromatic system provides a platform for interactions with enzymes or receptors, making it a promising candidate for modulating biological pathways.
Recent studies have highlighted the potential of 4-(3-methoxy-4-methylphenyl)butanal in addressing neurological disorders. Aldehydes derived from substituted aromatic rings have been implicated in various pharmacological actions, including antioxidant, anti-inflammatory, and neuroprotective effects. The specific substitution pattern in this compound may enhance its ability to cross the blood-brain barrier or interact with neurotransmitter systems. Preliminary in vitro assays have suggested that derivatives of this compound could exhibit inhibitory activity against certain enzymes involved in neurodegenerative diseases.
The synthesis of 4-(3-methoxy-4-methylphenyl)butanal typically involves multi-step organic reactions starting from commercially available precursors. One common synthetic route begins with the Friedel-Crafts alkylation of anisole (methyl phenyl ether) using an isopropylating agent such as isopropyl chloride or dimethyl sulfate in the presence of a Lewis acid catalyst like aluminum chloride. The resulting tertiary alkylbenzene is then oxidized using an oxidizing agent like manganese dioxide or pyridinium chlorochromate to yield the corresponding benzaldehyde derivative. Subsequent reduction of this aldehyde using sodium borohydride or lithium aluminum hydride introduces the butanal side chain.
The purity and yield of 4-(3-methoxy-4-methylphenyl)butanal are critical factors influencing its downstream applications. High-performance liquid chromatography (HPLC) or gas chromatography (GC) coupled with mass spectrometry (MS) are commonly employed techniques for purification and characterization. Spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy—both proton (¹H NMR) and carbon (¹³C NMR)—are essential for confirming the structural integrity of the compound. Additionally, infrared (IR) spectroscopy can verify the presence of functional groups like aldehydes and aromatic rings.
The pharmacokinetic properties of 4-(3-methoxy-4-methylphenyl)butanal are also subjects of interest in drug development. Factors such as solubility, bioavailability, and metabolic stability must be carefully evaluated to determine its suitability for therapeutic use. Computational modeling techniques, including molecular docking simulations and pharmacokinetic predictions using software like Schrödinger’s Maestro or MOE suite, can provide insights into how this compound might behave within biological systems before experimental testing.
In conclusion,4-(3-methoxy-4-methylphenyl)butanal (CAS No. 2098341-90-1) represents a structurally interesting molecule with potential applications in pharmaceutical research. Its unique substitution pattern on the benzene ring combined with an aldehyde functionality makes it a versatile intermediate for further chemical exploration. As advancements continue in drug discovery technologies,this compound may play an increasingly important role in developing novel therapeutics targeting neurological disorders among other conditions.
2098341-90-1 (4-(3-methoxy-4-methylphenyl)butanal) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)